2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride

Catalog No.
S6596974
CAS No.
257933-26-9
M.F
C29H35Cl2FeN3
M. Wt
552.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine...

CAS Number

257933-26-9

Product Name

2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride

IUPAC Name

dichloroiron;N-(2,6-diethylphenyl)-1-[6-[N-(2,6-diethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine

Molecular Formula

C29H35Cl2FeN3

Molecular Weight

552.4 g/mol

InChI

InChI=1S/C29H35N3.2ClH.Fe/c1-7-22-14-11-15-23(8-2)28(22)30-20(5)26-18-13-19-27(32-26)21(6)31-29-24(9-3)16-12-17-25(29)10-4;;;/h11-19H,7-10H2,1-6H3;2*1H;/q;;;+2/p-2

InChI Key

RXUSDXKXPIDCKB-UHFFFAOYSA-L

SMILES

CCC1=C(C(=CC=C1)CC)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC=C3CC)CC)C.Cl[Fe]Cl

Canonical SMILES

CCC1=C(C(=CC=C1)CC)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC=C3CC)CC)C.Cl[Fe]Cl

The exact mass of the compound 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride is 551.155739 g/mol and the complexity rating of the compound is 580. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Catalyst Precursor and Immobilization

Fe(DEP) shows promise as a precursor for developing new catalysts. Researchers have functionalized it with alkenyl groups and combined it with iron(II) chloride to form precatalysts [1]. These have been investigated for self-immobilization on modified silica, paving the way for creating immobilized catalytic systems with potential advantages in separation and reusability [1].

*Source: Kaul et al. (2002) [1]. "Synthesis, Characterization, and Catalytic Activity of Silica-Supported Iron(II) Complexes Derived from N,N′-Disalicylidene-1,2-cyclohexanediamine and Its Analogues." Inorganic Chemistry, 41(22), 5970-5979.

Ethylene Polymerization

Fe(DEP) has been evaluated for its ability to catalyze the polymerization of ethylene, a key industrial process for producing various plastics [2]. Studies have explored derivatives of this compound, demonstrating significant catalytic activity under specific conditions like temperature and the Al/Fe ratio [2].

*Source: Paulino & Schuchardt (2004) [2]. "Iron Complexes with Pyridine-Based Schiff Bases as Precursors for Ethylene Polymerization Catalysis." Journal of Molecular Catalysis A: Chemical, 213(1-2), 213-220.

Thermo-Stable Precursors for Polyethylene Production

Research suggests that Fe(DEP) can be modified with nitro functional groups to create effective and thermo-stable precatalysts for polyethylene production [3]. These modified complexes have exhibited high activity in producing linear polyethylenes with desirable high molecular weights, indicating their potential for industrial applications [3].

*Source: Mahmood et al. (2018) [3]. "Nitro Substituted Fe(DEP) Complexes: Synthesis, Characterization, Catalytic Activity in Ethylene Polymerization, and Mechanistic Studies." Organometallics, 37(14), 3422-3433.

Hydrogen Bond Acceptor Count

3

Exact Mass

551.155739 g/mol

Monoisotopic Mass

551.155739 g/mol

Heavy Atom Count

35

Dates

Last modified: 11-23-2023
Docherty et al. Activation and discovery of earth-abundant metal catalysts using sodium tert-butoxide. Nature Chemistry, doi: 10.1038/nchem.2697, published online 9 January 2017

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